2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide

• IUPAC Name: 2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C15H18N4O2S/c1-9(2)10-5-3-4-6-11(10)17-14(21)8-22-15-18-12(16)7-13(20)19-15/h3-7,9H,8H2,1-2H3,(H,17,21)(H3,16,18,19,20)
• InChI Key: FFFNABPPSRXCAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)CSC2=NC(=CC(=O)N2)N
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide, also known as TAK-659, is a small molecule inhibitor that has been shown to have potential therapeutic applications in the treatment of various diseases.

Mechanism of Action

2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide works by inhibiting the activity of certain enzymes, including Bruton's tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK). These enzymes play a key role in the growth and proliferation of cancer cells and the regulation of immune responses. By inhibiting the activity of these enzymes, 2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide can slow down the growth of cancer cells and modulate immune responses.
Biochemical and Physiological Effects:
2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and modulate immune responses. Additionally, 2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide has been shown to have anti-inflammatory effects, which could make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide is that it has been shown to be effective in inhibiting the activity of BTK and ITK, which makes it a promising candidate for cancer treatment and the treatment of autoimmune disorders. Additionally, 2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide has been shown to have a relatively low toxicity profile, which is important for the development of safe and effective drugs.
One limitation of 2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide is that it is still in the early stages of development, and further research is needed to determine its safety and efficacy in humans. Additionally, 2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide may have limited effectiveness in certain types of cancer or autoimmune disorders, which could limit its potential applications.

Future Directions

There are several future directions for scientific research on 2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide. One area of research could focus on optimizing the synthesis method to improve the yield and purity of the product. Additionally, further research is needed to determine the safety and efficacy of 2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide in humans, including clinical trials to test its effectiveness in treating cancer and autoimmune disorders.
Another area of research could focus on identifying other potential therapeutic applications for 2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide, such as in the treatment of inflammatory diseases or infectious diseases. Finally, research could also focus on developing new and more potent inhibitors of BTK and ITK, which could lead to the development of more effective drugs for the treatment of cancer and autoimmune disorders.
Conclusion:
In conclusion, 2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide is a promising small molecule inhibitor with potential therapeutic applications in the treatment of various diseases. Its mechanism of action involves the inhibition of key enzymes involved in the growth and proliferation of cancer cells and the regulation of immune responses. While further research is needed to determine its safety and efficacy in humans, 2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide represents a promising candidate for the development of safe and effective drugs for the treatment of cancer and autoimmune disorders.

Synthesis Methods

The synthesis of 2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide involves several steps, starting with the reaction of 2-isopropylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-amino-6-oxo-1,6-dihydropyrimidine-2-thiol to yield the desired product. The final step involves the addition of an amine to the intermediate product to form 2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide.

Scientific Research Applications

2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide has been shown to have potential therapeutic applications in the treatment of various diseases, including cancer and autoimmune disorders. It has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells, making it a promising candidate for cancer treatment. Additionally, 2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide has been shown to have immunomodulatory effects, which could make it useful in the treatment of autoimmune disorders.